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Compound of Interest

Compound Name: 1-(2-Aminoethyl)piperazine

Cat. No.: B7761512

An In-depth Technical Guide to 1-(2-
Aminoethyl)piperazine

Abstract: 1-(2-Aminoethyl)piperazine (AEP) is a versatile organic compound notable for its
unique molecular structure, which incorporates primary, secondary, and tertiary amine
functionalities. This structural characteristic makes it a valuable intermediate and building block
in a multitude of applications, from industrial processes like epoxy curing and corrosion
inhibition to advanced applications in pharmaceutical development as a scaffold for novel
therapeutic agents. This document provides a comprehensive technical overview of AEP,
detailing its molecular structure, physicochemical properties, spectroscopic data, synthesis
methodologies, and key applications, with a focus on its relevance to researchers, scientists,
and drug development professionals.

Molecular Structure and Chemical Identity

1-(2-Aminoethyl)piperazine is a derivative of piperazine with an aminoethyl group attached to
one of the nitrogen atoms.[1] Its chemical formula is CeH1sN3.[1][2][3] The molecule's key
feature is the presence of three distinct types of nitrogen atoms: one primary, one secondary,
and one tertiary amine, which imparts a unique combination of reactivity, basicity, and surface
activity.[2]
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Caption: Molecular structure of 1-(2-Aminoethyl)piperazine (AEP).

Table 1: Chemical Identifiers for 1-(2-Aminoethyl)piperazine
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Identifier Value Reference(s)
2-(Piperazin-1-yl)ethan-1-

IUPAC Name : [11[4]
amine

CAS Number 140-31-8 [1][2]13]

Molecular Formula CeH1sN3 [1112]131[5]

Molar Mass 129.21 g/mol [21[61[7]

SMILES NCCN1CCNCC1 [1]14][8]
IMUDHTPIFIBORV-

InChl Key [1][4][8]
UHFFFAOYSA-N

EC Number 205-411-0 [1]

| UN Number | 2815 |[6][9] |

Physicochemical Properties

AEP is a colorless to yellowish corrosive liquid with a faint fish-like or ammonia-like odor.[2][10]

[11] It is miscible with water and is classified as a combustible liquid.[2][6][12] Its key physical

and chemical properties are summarized below.

Table 2: Physicochemical Data for 1-(2-Aminoethyl)piperazine
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Property Value Reference(s)
Appearance (.:olc')rless to yellowish (1121

liquid
Density (3(.:983 - 0.985 g/cm? at 20-25 CI6TEIL2]
Melting Point -17to-19 °C [2][6][10][12]
Boiling Point 218 - 222 °C [2][6][8][10][13]
Flash Point 92 - 93 °C (197.6 - 200 °F) [6][8][10][13]
Vapor Pressure 0.05 - 0.076 mmHg at 20 °C [21181[12]
Vapor Density 4.4 (vs air) [8][12]
Refractive Index 1.500 at 20 °C [61181[12]
Water Solubility Miscible / Soluble [2][6][10][13]
LogP -1.48 at 20 °C [12]

| pKa | 10.11 + 0.10 (Predicted) |[12] |

Spectroscopic Data

Spectroscopic analysis is essential for the structural confirmation and quality control of AEP.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR data provides detailed information about the hydrogen and carbon framework of the

molecule. The following data was reported in a CDCIs solvent.[14]

Table 3: Provisional *H NMR Data for 1-(2-Aminoethyl)piperazine
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Chemical Shift o ] Provisional
Multiplicity Integration . Reference
(3) ppm Assighment
. -N-CH2-CHa-
~2.88 Triplet 2H [14]
NH:z
~2.78 Triplet 2H -N-CH2-CH2-NHz2  [14]
) Piperazine ring
~2.40 Multiplet 8H [14]

protons

| ~1.32 | Singlet (broad) | 3H | -NH=2 and piperazine -NH |[14] |

Table 4: Provisional 133C NMR Data for 1-(2-Aminoethyl)piperazine

Chemical Shift (6) ppm Provisional Assighment Reference
~59.9 -N-CH2-CH2-NHz [14]
~54.0 Piperazine ring carbons [14]
~45.6 Piperazine ring carbons [14]

~38.9 | -N-CH2-CH2-NH2 |[14] |

Mass Spectrometry (MS) and Infrared (IR) Spectroscopy

Mass spectrometry data for AEP is available, confirming its molecular weight of 129.20 g/mol .
[5][15] IR spectra show characteristic absorption bands for N-H and C-N stretching, confirming
the presence of amine groups.[16]

Synthesis and Manufacturing

AEP can be synthesized via several routes, with the choice of method often depending on the
desired scale and purity. A notable method for producing AEP as the primary product involves
the catalytic hydrogenation of nitrilotriacetonitrile.[17] Another common industrial method
involves reacting ethylene dichloride with ammonia, which produces a mixture of ethylene
amines from which AEP is isolated.[18]
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Caption: Simplified workflow for the synthesis of AEP via hydrogenation.

© 2025 BenchChem. All rights reserved. 6/14 Tech Support


https://www.benchchem.com/product/b7761512?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7761512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Applications in Research and Drug Development

While AEP is widely used as an epoxy curing agent, corrosion inhibitor, and asphalt additive, its
primary role in the pharmaceutical and life sciences sectors is as a versatile chemical
intermediate.[2][6][12]

Scaffold for Drug Discovery

The piperazine ring is a "privileged scaffold" in medicinal chemistry, appearing in numerous
approved drugs with a wide range of biological activities, including anticancer, antidepressant,
antiviral, and antimicrobial properties.[19][20] AEP serves as a key starting material for
synthesizing complex derivatives where the primary amine group allows for facile modification
and linkage to other pharmacophores.[19][21]

Functionalization of Materials for Drug Delivery

AEP is used to functionalize the surface of materials, such as nanopatrticles, to enhance their
utility in drug and gene delivery.[22][23] The amine groups can be used to attach drugs or
targeting ligands, while the tertiary amine can act as a "proton sponge" to facilitate endosomal
escape, a critical step for delivering therapeutic payloads into the cell cytoplasm.[22]

Experimental Protocols
Protocol for Surface Functionalization of Silica
Nanoparticles with AEP

This protocol describes a general method for modifying the surface of silica nanopatrticles
(SNPs) with AEP to introduce reactive amine groups.

» Activation of SNPs: a. Disperse 100 mg of silica nanopatrticles in 50 mL of anhydrous toluene
via sonication for 15 minutes. b. Add 1 mL of (3-Aminopropyl)triethoxysilane (APTES) to the
suspension. c. Reflux the mixture at 110 °C for 24 hours under a nitrogen atmosphere with
constant stirring. d. Cool the mixture to room temperature, then centrifuge to collect the
APTES-functionalized SNPs. e. Wash the collected nanopatrticles sequentially with toluene,
ethanol, and deionized water (3 times each) to remove unreacted APTES. f. Dry the
functionalized SNPs under vacuum at 60 °C.
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e Conjugation with AEP (via a linker): a. Disperse 50 mg of the dried APTES-SNPs in 25 mL of
anhydrous dimethylformamide (DMF). b. In a separate flask, dissolve a bifunctional
crosslinker (e.g., succinic anhydride) in DMF. Add this solution dropwise to the SNP
suspension and stir at room temperature for 12 hours to form carboxyl-terminated SNPs. c.
Wash the carboxylated SNPs with DMF and then a suitable buffer (e.g., MES buffer, pH 6.0).
d. Activate the carboxyl groups by adding 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide
(EDC) and N-hydroxysuccinimide (NHS) and stirring for 30 minutes. e. Add an excess of 1-
(2-Aminoethyl)piperazine to the activated SNP suspension. f. Stir the reaction mixture at
room temperature for 24 hours.

 Purification and Characterization: a. Centrifuge the AEP-functionalized SNPs and wash
thoroughly with deionized water to remove unreacted AEP and coupling agents. b. Dry the
final product under vacuum. c. Characterize the surface modification using techniques such
as Fourier-Transform Infrared Spectroscopy (FTIR), thermogravimetric analysis (TGA), and
zeta potential measurement.
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Caption: Experimental workflow for nanoparticle functionalization with AEP.
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Biological Activity and Signaling Pathways of AEP
Derivatives

While AEP itself has limited direct therapeutic activity, its derivatives exhibit significant
biological effects, particularly in oncology.[21] Many anticancer piperazine derivatives function
by inducing apoptosis (programmed cell death) in cancer cells.[20] This is often achieved by
modulating key signaling pathways that control cell survival and death, such as the
PI3K/AKT/mTOR pathway or by regulating the Bcl-2 family of proteins.[20][21]
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Caption: Simplified signaling pathway for apoptosis induction by AEP derivatives.
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Conclusion

1-(2-Aminoethyl)piperazine is a fundamentally important chemical with a well-characterized
molecular structure and a broad range of applications. For researchers in drug discovery and
materials science, its true value lies in its role as a versatile building block. The presence of
three reactive amine centers provides a rich platform for chemical modification, enabling the
synthesis of complex molecules and the functionalization of materials for advanced biomedical
applications. A thorough understanding of its properties, spectroscopy, and reaction protocols is
crucial for leveraging its full potential in the development of next-generation therapeutics and
technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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